Cas no 2680675-49-2 ((1r,4r)-4-{(tert-butoxy)carbonyl(pyrazin-2-yl)amino}cyclohexane-1-carboxylic acid)

• Product Name: (1r,4r)-4-{(tert-butoxy)carbonyl(pyrazin-2-yl)amino}cyclohexane-1-carboxylic acid
• CAS No: 2680675-49-2
• MF: C₁₆H₂₃N₃O₄
• MW: 321.371524095535
• CID: 5633242
• PubChem ID: 165925418
• Update Time: 2025-10-29

(1r,4r)-4-{(tert-butoxy)carbonyl(pyrazin-2-yl)amino}cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1r,4r)-4-{[(tert-butoxy)carbonyl](pyrazin-2-yl)amino}cyclohexane-1-carboxylic acid
• 2680675-49-2
• EN300-28294120
• (1r,4r)-4-{(tert-butoxy)carbonyl(pyrazin-2-yl)amino}cyclohexane-1-carboxylic acid

• Inchi： 1S/C16H23N3O4/c1-16(2,3)23-15(22)19(13-10-17-8-9-18-13)12-6-4-11(5-7-12)14(20)21/h8-12H,4-7H2,1-3H3,(H,20,21)
• InChI Key： UEAPXTUCOALFJP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(C1C=NC=CN=1)C1CCC(C(=O)O)CC1)=O

Computed Properties

• Exact Mass: 321.16885622g/mol
• Monoisotopic Mass: 321.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 92.6Ų

Additional information on (1r,4r)-4-{(tert-butoxy)carbonyl(pyrazin-2-yl)amino}cyclohexane-1-carboxylic acid

Introduction to (1R,4R)-4-{(tert-Butoxy)carbonyl(pyrazin-2-yl)amino}cyclohexane-1-carboxylic Acid (CAS No. 2680675-49-2)

(1R,4R)-4-{(tert-butoxy)carbonyl(pyrazin-2-yl)amino}cyclohexane-1-carboxylic acid, with the CAS number 2680675-49-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structural features of this molecule, particularly its chiral center and the presence of protective groups like the tert-butoxy carbonyl moiety, contribute to its potential as a building block in the synthesis of more complex drug candidates.

The (1R,4R)-configuration of this cyclohexane derivative is crucial as it influences the stereochemical properties of the molecule, which are often critical for its biological efficacy. The presence of a pyrazin-2-yl amino group adds another layer of complexity, suggesting potential interactions with biological targets such as enzymes and receptors. This compound's design reflects a deep understanding of molecular interactions and pharmacophores, which are essential for developing drugs with high specificity and low toxicity.

In recent years, there has been a surge in research focused on identifying and developing new therapeutic agents that target various diseases. Among these diseases, neurological disorders and cancer have been particularly challenging to treat effectively. The unique structure of (1R,4R)-4-{(tert-butoxy)carbonyl(pyrazin-2-yl)amino}cyclohexane-1-carboxylic acid positions it as a potential candidate for further investigation in these areas. Its ability to modulate biological pathways may lead to the discovery of novel treatments that address unmet medical needs.

The protective group, tert-butoxy carbonyl, is strategically placed to safeguard the amino function during synthetic manipulations. This group can be later removed under specific conditions to reveal the reactive amine, allowing for further functionalization. Such controlled reactivity is highly valued in drug development, where precise timing and conditions are essential for achieving desired pharmacological outcomes.

The incorporation of the pyrazin-2-yl amino moiety into the molecule suggests potential interactions with biological targets that are rich in pyridine or pyrazine moieties. These heterocyclic rings are common in many bioactive compounds and have been extensively studied for their ability to bind to proteins and enzymes involved in various metabolic pathways. By leveraging these interactions, (1R,4R)-4-{(tert-butoxy)carbonyl(pyrazin-2-yl)amino}cyclohexane-1-carboxylic acid may offer new insights into the development of targeted therapies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of small molecules with remarkable accuracy. These tools have been instrumental in guiding the design and optimization of drug candidates like (1R,4R)-4-{(tert-butoxy)carbonyl(pyrazin-2-yl)amino}cyclohexane-1-carboxylic acid. By integrating experimental data with computational predictions, scientists can accelerate the discovery process and reduce the time required to bring new drugs to market.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The use of chiral auxiliaries or catalysts may be necessary to achieve the desired stereochemical outcome. Advances in synthetic methodologies have made it possible to construct complex molecules more efficiently than ever before, which bodes well for future research endeavors.

In conclusion, (1R,4R)-4-{(tert-butoxy)carbonyl(pyrazin-2-yl)amino}cyclohexane-1-carboxylic acid represents a promising lead compound for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for developing new treatments for various diseases. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play a crucial role in advancing our understanding of medicine and improving patient care.